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Compound of Interest

Compound Name: Mal-amido-PEG12-TFP ester

Cat. No.: B1458563

Essential Safety and Handling Guide for Mal-
amido-PEG12-TFP Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
handling Mal-amido-PEG12-TFP ester. Adherence to these protocols is critical for ensuring
laboratory safety and maintaining experimental integrity. This information is compiled to provide
value beyond the product itself, fostering a culture of safety and building trust in laboratory
chemical handling.

Chemical and Physical Properties

Mal-amido-PEG12-TFP ester is a heterobifunctional crosslinker containing a maleimide group
and a tetrafluorophenyl (TFP) ester. The maleimide group reacts with thiol groups, while the
TFP ester is reactive towards primary amines. The polyethylene glycol (PEG) spacer enhances
solubility in aqueous media.[1]
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Property Value

Chemical Formula C40H60F4AN2017

Molecular Weight 916.9 g/mol [1][2]

CAS Number 1431295-77-0[1][2]

Purity Typically =95%[1][3]

Storage Temperature -20°C[1][2]

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF, Methylene Chloride,

Acetonitrile[4][5]

Hazard Identification and Safety Precautions

Note: A specific Safety Data Sheet (SDS) for Mal-amido-PEG12-TFP ester is not readily
available. The following information is based on the SDS for the structurally similar compound,
Mal-amido-PEG2-TFP ester, and should be handled with due caution.[6]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[6]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[6]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[6]

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),
H335: May cause respiratory irritation.[6]

GHS Label Elements:

e Pictogram:

 Signal Word:Warning[6]
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Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Precautionary Statements:
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Prevention

Response Storage

Disposal

P261: Avoid breathing
dust/fume/gas/mist/va

pors/spray.[6]

P302+P352: IF ON
SKIN: Wash with

P403+P233: Store in
a well-ventilated
plenty of soap and place. Keep container

water.[6] tightly closed.

P501: Dispose of
contents/container to
an approved waste

disposal plant.

P264: Wash hands
thoroughly after
handling.[6]

P304+P340: IF
INHALED: Remove

person to fresh air and

P405: Store locked

keep comfortable for
breathing.[6]

P270: Do not eat,
drink or smoke when

using this product.[6]

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.[6]

P271: Use only
outdoors or in a well-

ventilated area.[6]

P312: Call a POISON
CENTER or doctor if

you feel unwell.

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.[6]

P330: Rinse mouth.[6]

P332+P313: If skin
irritation occurs: Get
medical

advice/attention.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130232/Mal-amido-PEG2-TFP-ester-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

P337+P313: If eye
irritation persists: Get
medical

advice/attention.

P362+P364: Take off
contaminated clothing
and wash it before

reuse.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
during reactions that could

splash.

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact. It is
advisable to wear two pairs
(double-gloving) and change

them frequently.

Body Protection

Laboratory Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient. The type of
respirator depends on the

specific conditions.

Operational Plan: Handling and Storage

Adherence to a strict operational workflow is critical for the safe handling of Mal-amido-

PEG12-TFP ester.

Storage

» Store in a well-ventilated, secure area at -20°C.[1][2]

o Keep the container tightly closed and protected from light and moisture.[7]

© 2025 BenchChem. All rights reserved.

6/10

Tech Support


https://www.benchchem.com/product/b1458563?utm_src=pdf-body
https://www.benchchem.com/product/b1458563?utm_src=pdf-body
https://broadpharm.com/product/bp-22742
https://labsolu.ca/product/mal-amido-peg12-tfp-ester/
https://axispharm.com/product/mal-amido-peg12-nhs-ester/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The compound is hygroscopic and should be handled in a dry, inert atmosphere.[5][8]

Handling Workflow

4 Preparation

( Conduct Risk Assessment )

\

( Assemble All Necessary Equipment and Reagents )

Y
[ Ensure Emergency Equipment is Accessible ]

(Eyewash, Safety Shower, Spill Kit)
\ J

Handling (in Chewical Fume Hood)

Don Required PPE

\

(Allow Compound to Reach Room Temperature Before Opening)

\

[Weigh Compound in Fume Hood)

\

[ Prepare Solutions by Slowly Adding Solid to Solvent)

\

Conduct Experiment

Post-H‘;ndling

4 "\

(Decontaminate Work Surfaces and Equipment)

\

( Segregate and Label All Waste )

\

( Remove and Dispose of Contaminated PPE )

\

( Wash Hands Thoroughly )
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Click to download full resolution via product page
Standard Laboratory Workflow for Handling Mal-amido-PEG12-TFP ester.

Disposal Plan

Chemical waste must be disposed of in a manner that ensures safety and environmental
protection.

Waste Segregation and Collection

o Solid Waste: Collect in a designated, labeled, and sealed container for hazardous chemical
waste.

e Liquid Waste: Solutions containing Mal-amido-PEG12-TFP ester should be collected in a
labeled, sealed, and appropriate solvent waste container.

o Contaminated Labware: Dispose of items such as pipette tips and gloves as solid hazardous
waste.

General Disposal Guidelines

» Labeling: All waste containers must be clearly labeled with the full chemical name and
associated hazards.

e Segregation: Do not mix incompatible waste streams.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.

e Consult EHS: All chemical waste disposal must adhere to local, state, and national
environmental regulations. Consult with your institution's Environmental Health and Safety
(EHS) department for specific guidance.

Accidental Spill Workflow
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Workflow for Responding to an Accidental Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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